Cas no 655251-62-0 (Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-)
655251-62-0 structure
Product Name:Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-
CAS No:655251-62-0
MF:C11H10ClNO2S2
MW:287.78559923172
CID:1689284
Update Time:2024-09-03
Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-
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- Inchi: 1S/C11H10ClNO2S2/c1-2-8(10(14)15)16-11-13-7-5-6(12)3-4-9(7)17-11/h3-5,8H,2H2,1H3,(H,14,15)
- InChI Key: OBMJWKYEBAYRDH-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(SC1=NC2=CC(Cl)=CC=C2S1)CC
Computed Properties
- Exact Mass: 286.9843
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Boiling Point: 451.5±51.0 °C(Predicted)
- PSA: 50.19
- pka: 3.27±0.10(Predicted)
Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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